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Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of diSulfo-Cy3 alkyne, a water-soluble
fluorescent probe widely utilized in biological research and drug development. We will delve
into its chemical structure, physicochemical and spectral properties, and its application in
copper(l)-catalyzed azide-alkyne cycloaddition (CuAAC) click chemistry. Detailed experimental
protocols and a visual representation of the labeling workflow are provided to facilitate its
integration into your research.

Core Properties and Structure

diSulfo-Cy3 alkyne is a bright, orange-fluorescent dye equipped with a terminal alkyne group.
[1] This functional group allows for the covalent labeling of molecules containing an azide group
through the highly efficient and bioorthogonal click chemistry reaction.[2][3] The presence of
two sulfonate groups renders the molecule highly water-soluble, which is advantageous for
labeling proteins and other biological macromolecules in aqueous environments without the
need for organic co-solvents.[2][4] The dye's fluorescence is intense and pH-insensitive
between pH 4 and 10.[1]

Chemical Structure:
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e Molecular Formula: CszH3sN3NaO7S2[5]
e CAS Number: 2055138-88-8[4][5]

(A 2D chemical structure diagram would be placed here in a formal whitepaper. Due to current
limitations, a visual representation cannot be directly generated. The structure consists of a
cyanine dye core with two sulfonate groups and a linker arm terminating in an alkyne.)

Physicochemical and Spectral Data

The quantitative properties of diSulfo-Cy3 alkyne are summarized below. These parameters
are crucial for designing and executing labeling experiments, as well as for the quantitative
analysis of labeled biomolecules.

Property Value Reference(s)
Molecular Weight 675.8 g/mol [5]

Excitation Maximum (Amax) 548 - 555 nm [1][5]
Emission Maximum (Aem) 567 - 572 nm [1][5]

Molar Extinction Coeff.

~150,000 - 162,000 M~1cm~1

[1]5]

Fluorescence Quantum Yield

~0.15

[5]

Solubility

Water, DMSO, DMF

[1]5]

Purity

=95%

[5]

Storage Conditions

-20°C, in the dark, desiccated

[5]16]

Mechanism of Action: Copper-Catalyzed Click
Chemistry

diSulfo-Cy3 alkyne is primarily used in the Copper(l)-catalyzed Azide-Alkyne Cycloaddition
(CuAAC) reaction. This reaction forms a stable, covalent triazole linkage between the alkyne-
containing dye and an azide-modified biomolecule (e.g., a protein, peptide, or nucleic acid).[1]
[3] The reaction is highly specific and efficient, proceeding readily in aqueous buffers at room
temperature and across a broad pH range (typically 4-11).[7][8] Its bioorthogonality ensures
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that the azide and alkyne groups do not react with other functional groups found in biological
systems, minimizing off-target labeling.[3][7]

Experimental Workflow: Labeling Azide-Modified
Biomolecules

The following diagram illustrates a typical workflow for labeling an azide-modified protein with
diSulfo-Cy3 alkyne and subsequent purification.
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1. Reagent Preparation
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Caption: Workflow for labeling an azide-modified protein with diSulfo-Cy3 alkyne.

Detailed Experimental Protocol: Protein Labeling

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b12388392/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-disulfo-cy3-alkyne-for-advanced-bioconjugation
https://www.benchchem.com/product/b12388392/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-disulfo-cy3-alkyne-for-advanced-bioconjugation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12388392?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

This protocol provides a general method for labeling an azide-modified protein with diSulfo-

Cy3 alkyne. Optimization may be required depending on the specific protein and desired

degree of labeling.

A. Materials and Reagent Preparation:

diSulfo-Cy3 Alkyne Stock Solution (10 mM): Dissolve an appropriate amount of diSulfo-
Cy3 alkyne in anhydrous DMSO. Store at -20°C, protected from light.

Azide-Modified Protein Solution (1-5 mg/mL): Dissolve or dilute the protein in a suitable
buffer (e.g., Phosphate-Buffered Saline (PBS), pH 7.4).

Copper(ll) Sulfate (CuSOa) Stock Solution (50 mM): Dissolve CuSOa4-5H20 in deionized
water. Store at room temperature.

Reducing Agent Stock Solution (500 mM Ascorbic Acid): Dissolve sodium ascorbate or
ascorbic acid in deionized water. This solution must be prepared fresh immediately before
use, as it is prone to oxidation.[9][10]

B. Labeling Reaction Procedure:

This protocol is for a 100 pL final reaction volume.

In a microcentrifuge tube, add the azide-modified protein solution. For example, use 1 nmol
of protein.

Add the diSulfo-Cy3 alkyne stock solution. A 5- to 10-fold molar excess of dye over protein
is a good starting point (e.g., 0.5 - 1.0 puL of a 10 mM stock for 1 nmol of protein).

Add the CuSOa stock solution to a final concentration of 1 mM (2 pL of 50 mM stock).

Initiate the reaction by adding the freshly prepared ascorbic acid stock solution to a final
concentration of 5 mM (1 pL of 500 mM stock).[9]

Gently vortex the mixture and incubate at room temperature for 1-2 hours, protected from
light.

C. Purification of the Labeled Protein:
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 After incubation, the unreacted dye must be removed. Size-exclusion chromatography (e.g.,
a desalting column such as a PD-10 or spin column) is a common and effective method.

o Equilibrate the column with your buffer of choice (e.g., PBS).
o Apply the reaction mixture to the column.

o Collect the fractions containing the high-molecular-weight labeled protein, which will elute
first. The smaller, unreacted dye molecules will be retained longer and elute in later fractions.

D. Verification and Quantification:

o Spectroscopy: Measure the absorbance of the purified conjugate at 280 nm (for protein) and
~548 nm (for Cy3). The degree of labeling can be calculated using the Beer-Lambert law
with the respective molar extinction coefficients.

o SDS-PAGE: Analyze the purified conjugate by SDS-PAGE. The labeled protein can be
visualized by its orange fluorescence when excited with an appropriate light source before
staining with a total protein stain like Coomassie Blue.

Key Applications

The versatility and favorable properties of diSulfo-Cy3 alkyne make it suitable for a wide
range of applications in life sciences:

o Protein and Peptide Labeling: Enables the fluorescent tagging of azide-containing proteins
and peptides for visualization and quantification.[2]

» Nucleic Acid Labeling: Used to label azide-modified DNA or RNA for applications in
genomics and molecular biology.[2]

o Fluorescence Imaging: A powerful tool for visualizing the localization and dynamics of
biomolecules within fixed or living cells in techniques such as fluorescence microscopy and
flow cytometry.[2]

¢ Bioconjugation: Facilitates the creation of complex bioconjugates, such as antibody-drug
conjugates or targeted imaging agents, by linking different molecular entities together.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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